6-chloro-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-7-methyl-4-oxo-4H-chromene-2-carboxamide

Specification

• Molecular Formula: C23H19ClN4O5S
• Molecular Weight: 498.9 g/mol
• IUPAC Name: 6-chloro-N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-7-methyl-4-oxochromene-2-carboxamide
• Standard InChI: InChI=1S/C23H19ClN4O5S/c1-12-8-20-17(10-18(12)24)19(29)11-21(33-20)22(30)27-15-4-6-16(7-5-15)34(31,32)28-23-25-13(2)9-14(3)26-23/h4-11H,1-3H3,(H,27,30)(H,25,26,28)
• Standard InChI Key: FMBSVAFLHKBAKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)C(=O)C=C(O2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC(=CC(=N4)C)C

Introduction

6-Chloro-N-{4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-7-methyl-4-oxo-4H-chromene-2-carboxamide is a complex organic compound featuring a chromene backbone, a sulfamoyl group, and a pyrimidine moiety. This compound is of significant interest in medicinal chemistry due to its potential biological activities, including antibacterial, antifungal, and anticancer properties. The presence of the 4,6-dimethylpyrimidine ring is particularly noteworthy, as it contributes to the compound's biological activity by interacting with specific biological targets.

Synthesis and Preparation

The synthesis of this compound typically involves several key steps, although detailed protocols are not widely available in the literature. Generally, compounds with similar structures are synthesized through multi-step reactions involving the formation of the chromene backbone and the introduction of the sulfamoyl and pyrimidine moieties.

Biological Activities and Potential Applications

• Antibacterial and Antifungal Activities: Compounds with similar structures have shown promising results against bacterial and fungal strains, suggesting potential applications in the development of antimicrobial agents.

• Anticancer Properties: The presence of the pyrimidine derivative is known to exhibit activity against certain cancer cell lines, making it a candidate for anticancer drug development.

• Agricultural Applications: Due to its structural similarity to known agrochemicals, it may also find use as a pesticide or herbicide.

Interaction Studies

Understanding the interaction of this compound with biomolecules such as proteins or nucleic acids is crucial for determining its mechanism of action. Techniques like molecular docking, surface plasmon resonance, and fluorescence spectroscopy can be employed to assess binding affinities and interaction dynamics.

Comparison with Similar Compounds

Compound Feature	6-Chloro-N-{4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}-7-Methyl-4-Oxo-4H-Chromene-2-Carboxamide	Similar Compounds
Backbone	Chromene backbone with a sulfamoyl group and pyrimidine moiety.	Pyrimidine core or other heterocyclic rings.
Biological Activity	Potential antibacterial, antifungal, and anticancer properties.	Similar biological activities, with variations based on specific structural modifications.
Reactivity	Participates in nucleophilic substitutions and hydrolysis.	Similar reactivity patterns, with variations depending on functional groups.